N-ethyl-2-(1H-pyrazol-1-yl)-N-({3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)ethanamine

• IUPAC Name: N-ethyl-2-pyrazol-1-yl-N-[[3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]methyl]ethanamine
• InChI: InChI=1S/C17H18F3N5O/c1-2-24(10-11-25-9-3-8-21-25)12-15-22-16(23-26-15)13-4-6-14(7-5-13)17(18,19)20/h3-9H,2,10-12H2,1H3
• InChI Key: DJDFPHLWNNHTNR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCN1C=CC=N1)CC2=NC(=NO2)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C17H18F3N5O
• Molecular Weight: 365.35 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-ethyl-2-(1H-pyrazol-1-yl)-N-({3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)ethanamine often involves multiple steps, starting from basic precursors like ethylchloroacetate and 1H-pyrazole. For example, the synthesis of related compounds can begin with the formation of ethyl 2-(1H-pyrazol-1-yl)acetate, followed by reactions with hydrazine hydrate and appropriate aryl aldehyde to form Schiff bases and subsequent cyclization to yield oxadiazolyl derivatives (Asif et al., 2021).

Molecular Structure Analysis

The molecular structure of compounds with similar complexity is often confirmed using various spectroscopic and analytical techniques such as IR, 1H-NMR, 13C-NMR, mass spectrometry, and elemental analysis. Single-crystal X-ray diffraction is also a crucial technique for elucidating the precise three-dimensional arrangement of atoms in the molecule (Viveka et al., 2016).